2-Chloro-N-[2-(3,4-diethoxyphenyl)ethyl]-4-methylthieno[3,2-b]pyrrole-5-carboxamide

• CAS No.: 902523-58-4
• Product Name: 2-Chloro-N-[2-(3,4-diethoxyphenyl)ethyl]-4-methylthieno[3,2-b]pyrrole-5-carboxamide
• Molecular Formula: C20H23ClN2O3S
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 2-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]-4-methylthieno[3,2-b]pyrrole-5-carboxamide
• Standard InChI: InChI=1S/C20H23ClN2O3S/c1-4-25-16-7-6-13(10-17(16)26-5-2)8-9-22-20(24)15-11-18-14(23(15)3)12-19(21)27-18/h6-7,10-12H,4-5,8-9H2,1-3H3,(H,22,24)
• Standard InChIKey: DGNXYXASQJMULD-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(N2C)C=C(S3)Cl)OCC
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(N2C)C=C(S3)Cl)OCC
• Appearance: Assay:≥98%A crystalline solid
• Description: Lipid droplets are a fundamental component of intracellular lipid homeostasis in all cell types and they can provide a rapidly mobilized lipid source for many important biological processes such as membrane trafficking and cell signaling. Non-alcoholic fatty liver disease is associated with an increase in the number and size of lipid droplets found in hepatocytes and can lead to inflammatory complications including steatohepatitis and liver dysfunction. ML-261 is a thienopyrrole-5-caboxamide compound that inhibits hepatic lipid droplet formation (IC50 = 69.7 nM in mouse AML-12 hepatocytes).
• Synonyms: 2-Chloro-N-[2-(3,4-diethoxyphenyl)ethyl]-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxamide
• PubChem Compound: 9550710
• Last Modified: Nov 11 2021